Cas no 1822641-87-1 (5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride)

5-Methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride is a heterocyclic compound featuring a fused thiazolo-pyridine core, which is of significant interest in medicinal chemistry and pharmaceutical research. The presence of the carboxylic acid group enhances its potential for derivatization, enabling the synthesis of novel bioactive molecules. The hydrochloride salt form improves solubility and stability, facilitating handling and formulation in research applications. This compound serves as a valuable intermediate in the development of pharmacologically active agents, particularly in the exploration of thiazole and pyridine-based therapeutics. Its structural complexity and functional versatility make it a useful building block for drug discovery and chemical synthesis.
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride structure
1822641-87-1 structure
Product Name:5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
CAS No:1822641-87-1
MF:C8H11ClN2O2S
MW:234.70
MDL:MFCD23106243
CID:5096033
PubChem ID:72208175
Update Time:2026-03-02

5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-4h,5h,6h,7h-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hcl
    • 5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
    • 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
    • 5-methyl-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid;hydrochloride
    • CS-0183709
    • SB13220
    • MFCD23106243
    • SY259753
    • AKOS027338332
    • P13707
    • 5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine-2-carboxylicacidhydrochloride
    • 1822641-87-1
    • AS-51854
    • 693771-79-8
    • PB38628
    • MDL: MFCD23106243
    • Inchi: 1S/C8H10N2O2S.ClH/c1-10-3-2-6-5(4-10)9-7(13-6)8(11)12;/h2-4H2,1H3,(H,11,12);1H
    • InChI Key: VFBDKOWBNNXMGN-UHFFFAOYSA-N
    • SMILES: C(C1=NC2CN(C)CCC=2S1)(=O)O.Cl

Computed Properties

  • Exact Mass: 234.0229765g/mol
  • Monoisotopic Mass: 234.0229765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.7Ų

5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB485555-500 mg
5-Methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid HCl; .
1822641-87-1
500MG
€537.70 2023-04-20
abcr
AB485555-1 g
5-Methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid HCl; .
1822641-87-1
1g
€784.20 2023-04-20
Chemenu
CM472265-1g
5-Methyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-carboxylic acid hydrochloride
1822641-87-1 95%+
1g
$473 2022-09-29
eNovation Chemicals LLC
D586348-500MG
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
1822641-87-1 97%
500mg
$360 2024-07-21
eNovation Chemicals LLC
D586348-1G
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
1822641-87-1 97%
1g
$540 2024-07-21
eNovation Chemicals LLC
D586348-5G
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
1822641-87-1 97%
5g
$1625 2024-07-21
eNovation Chemicals LLC
D586348-10G
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
1822641-87-1 97%
10g
$2465 2024-07-21
eNovation Chemicals LLC
D586348-25G
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
1822641-87-1 97%
25g
$4935 2024-07-21
abcr
AB485555-500mg
5-Methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid HCl; .
1822641-87-1
500mg
€537.70 2023-09-02
abcr
AB485555-1g
5-Methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid HCl; .
1822641-87-1
1g
€853.70 2025-04-20

5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride Related Literature

Additional information on 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride

Introduction to 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride (CAS No. 1822641-87-1)

5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. This compound belongs to the thiazolo[4,5-c]pyridine class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The molecular structure of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride incorporates a fused thiazole and pyridine ring system, which is a common motif in many bioactive molecules. This particular arrangement of nitrogen and sulfur atoms contributes to its ability to interact with various biological targets. The hydrochloride moiety not only improves the compound's pharmacokinetic properties but also suggests potential applications in the treatment of neurological and cardiovascular disorders.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Studies have shown that thiazolo[4,5-c]pyridines exhibit inhibitory effects on several enzymes and receptors involved in inflammation and cell signaling pathways. For instance, derivatives of this class have been investigated for their potential to modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX), enzymes that play a crucial role in the inflammatory response.

The 5-methyl substituent in the molecule may contribute to its binding affinity and selectivity by influencing the electronic distribution across the heterocyclic system. This modification can alter the compound's interaction with biological targets, potentially leading to improved efficacy and reduced side effects. The carboxylic acid group at the 2-position further enhances the compound's reactivity, allowing for further functionalization and derivatization to explore new pharmacological profiles.

In vitro studies have demonstrated that 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride exhibits promising anti-inflammatory properties. Researchers have observed significant reductions in pro-inflammatory cytokine production when treating macrophage cell lines with this compound. These findings align with the growing interest in developing small-molecule inhibitors that target inflammatory pathways without causing systemic toxicity.

Moreover, preliminary investigations into the compound's neuroprotective effects have shown encouraging results. The ability of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride to cross the blood-brain barrier suggests its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's interaction with neurotransmitter receptors and its ability to modulate oxidative stress pathways make it an attractive candidate for further preclinical studies.

The synthesis of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve efficiency and scalability. These methods not only enhance the production process but also minimize waste generation, aligning with green chemistry principles.

The pharmacokinetic profile of hydrochloride salts is well-documented in literature. The hydrochloride form enhances solubility in aqueous solutions due to the ionic nature of the chloride ion. This property is particularly beneficial for oral formulations where bioavailability is a critical factor. Additionally,the stability of this salt form under various storage conditions ensures that the compound remains effective throughout its shelf life.

Future research directions for 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4, 5-c]pyridine-2-carboxylic acid hydrochloride include exploring its mechanism of action in detail and conducting animal models studies to evaluate its therapeutic potential. The integration of computational modeling techniques such as molecular docking and quantum mechanics calculations will aid in understanding how this compound interacts with biological targets at a molecular level.

The development of novel pharmaceutical agents requires a multidisciplinary approach involving chemists、biologists、pharmacologists,and clinicians。The collaborative efforts between academic institutions,pharmaceutical companies,and regulatory agencies are essential for translating laboratory discoveries into safe、effective treatments for patients worldwide。The study of thiazolo[4, 5-c]pyridines represents a vibrant area of research with significant implications for human health。

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.